Cas no 1520626-70-3 ((2-methoxy-6-methylpyrimidin-4-yl)methanamine)

• Product Name: (2-methoxy-6-methylpyrimidin-4-yl)methanamine
• CAS No: 1520626-70-3
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• MDL: MFCD26670205
• CID: 5238618
• PubChem ID: 82595206
• Update Time: 2025-10-28

(2-methoxy-6-methylpyrimidin-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinemethanamine, 2-methoxy-6-methyl-
• 1-(2-methoxy-6-methylpyrimidin-4-yl)methanamine
• (2-methoxy-6-methylpyrimidin-4-yl)methanamine

• MDL： MFCD26670205
• Inchi： 1S/C7H11N3O/c1-5-3-6(4-8)10-7(9-5)11-2/h3H,4,8H2,1-2H3
• InChI Key： VBETYKQBEGSHEI-UHFFFAOYSA-N
• SMILES： C1(OC)=NC(C)=CC(CN)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on (2-methoxy-6-methylpyrimidin-4-yl)methanamine

Introduction to (2-methoxy-6-methylpyrimidin-4-yl)methanamine and Its Significance in Modern Chemical Research

Compound with the CAS number 1520626-70-3 is a highly intriguing molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. The molecular structure of this compound, specifically identified by the name (2-methoxy-6-methylpyrimidin-4-yl)methanamine, presents a unique combination of functional groups that make it a valuable candidate for further exploration. This introduction aims to delve into the properties, potential applications, and recent advancements associated with this compound, highlighting its relevance in contemporary scientific endeavors.

The core structure of (2-methoxy-6-methylpyrimidin-4-yl)methanamine consists of a pyrimidine ring, which is a fundamental heterocyclic compound widely recognized for its biological activity. Pyrimidine derivatives are known to play crucial roles in various biological processes, including DNA and RNA synthesis. The presence of a methoxy group at the 2-position and a methyl group at the 6-position of the pyrimidine ring introduces additional functional properties that can influence the compound's reactivity and interaction with biological targets.

In recent years, there has been a surge in research focused on developing novel pyrimidine-based compounds for therapeutic applications. The amine group at the 4-position of the pyrimidine ring in (2-methoxy-6-methylpyrimidin-4-yl)methanamine provides a versatile site for chemical modifications, enabling the synthesis of derivatives with enhanced pharmacological properties. This flexibility has made it a subject of interest for medicinal chemists aiming to develop new drugs targeting various diseases.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. The pyrimidine core can serve as a scaffold for designing inhibitors or activators of enzymes and receptors involved in critical biological pathways. For instance, studies have shown that pyrimidine derivatives can interact with enzymes such as kinases, which are often implicated in cancer and inflammatory diseases. The methoxy and methyl substituents may modulate the binding affinity and selectivity of these derivatives, making them promising candidates for drug development.

The CAS number 1520626-70-3 provides a unique identifier for this compound, facilitating its recognition and use in scientific literature and databases. This standardized naming system ensures that researchers around the world can accurately reference and utilize this compound in their studies. The availability of detailed information about its chemical properties, such as solubility, stability, and spectroscopic data, further enhances its utility in research applications.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the behavior of (2-methoxy-6-methylpyrimidin-4-yl)methanamine. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets at an atomic level. These predictions can guide experimental design and help optimize the development process for new drugs. By integrating computational methods with traditional experimental approaches, scientists can accelerate the discovery and optimization of novel therapeutic agents.

The pharmaceutical industry has shown particular interest in developing small molecule inhibitors based on pyrimidine scaffolds due to their potential therapeutic benefits. For example, some pyrimidine derivatives have been investigated for their anti-inflammatory properties, while others have shown promise in treating neurological disorders. The unique structure of (2-methoxy-6-methylpyrimidin-4-yl)methanamine positions it as a candidate for further exploration in these areas.

In addition to its pharmaceutical applications, this compound may also find utility in other fields such as agrochemicals and materials science. Pyrimidine-based molecules are known to exhibit diverse biological activities, making them valuable tools for studying various biochemical pathways. Researchers may leverage the properties of (2-methoxy-6-methylpyrimidin-4-yl)methanamine to develop new methodologies or reagents that enhance our understanding of these processes.

The synthesis of complex organic molecules like (2-methoxy-6-methylpyrimidin-4-yl)methanamine requires sophisticated chemical techniques and expertise. Advances in synthetic chemistry have enabled the efficient preparation of such compounds, allowing researchers to explore their potential applications more readily. Techniques such as multi-step organic synthesis, catalytic reactions, and purification methods play crucial roles in producing high-quality samples for study.

The growing body of research on pyrimidine derivatives underscores their importance in modern chemical biology. As our understanding of biological systems continues to expand, compounds like (2-methoxy-6-methylpyrimidin-4-yl)methanamine, identified by its CAS number 1520626-70-3, will remain at the forefront of scientific inquiry. Their potential applications in medicine, agriculture, and materials science highlight their versatility and significance.

In conclusion, (2-methoxy-6-methylpyrimidin-4-yl)methanamine represents a fascinating molecule with considerable potential for further research and development. Its unique structural features and functional groups make it a valuable candidate for exploring new therapeutic agents and biochemical pathways. As scientific knowledge advances, compounds like this will continue to play a pivotal role in addressing some of the most pressing challenges in medicine and biology.